Cas no 316360-59-5 (7-benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 316360-59-5
• MF: C₁₆H₁₈N₄O₃S
• MW: 346.404121875763
• CID: 6420479
• PubChem ID: 78207070
• Update Time: 2025-09-18

7-benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 316360-59-5
• 7-Benzyl-8-(2-hydroxy-propylsulfanyl)-3-methyl-3,7-dihydro-purine-2,6-dione
• 7-benzyl-8-((2-hydroxypropyl)thio)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(2-hydroxypropyl)thio]-3-methyl-7-(phenylmethyl)-

• Inchi： 1S/C16H18N4O3S/c1-10(21)9-24-16-17-13-12(14(22)18-15(23)19(13)2)20(16)8-11-6-4-3-5-7-11/h3-7,10,21H,8-9H2,1-2H3,(H,18,22,23)
• InChI Key： OTWOKONPWSSHOI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCC(O)C

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 9.40±0.70(Predicted)

Additional information on 7-benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-Benzyl-8-(2-Hydroxypropyl)sulfanyl-3-Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione (CAS No. 316360-59-5)

7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, also known by its CAS number 316360-59-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of purine and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by a central purine core with specific functional groups attached. The benzyl group at the 7-position and the (2-hydroxypropyl)sulfanyl group at the 8-position are key features that contribute to its biological activity. Additionally, the presence of a methyl group at the 3-position and the tetrahydro configuration of the purine ring system further enhance its stability and reactivity.

Recent studies have highlighted the potential of 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione in various therapeutic areas. One notable application is its use as an adenosine receptor antagonist. Adenosine receptors play a crucial role in modulating physiological processes such as sleep, pain perception, and cardiovascular function. By selectively blocking these receptors, 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione can potentially alleviate conditions associated with adenosine receptor overactivity.

In preclinical studies, this compound has shown promising results in models of neurological disorders. For instance, it has demonstrated neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. The mechanism behind these effects is thought to involve the modulation of adenosine signaling pathways and the reduction of neuroinflammation. These findings suggest that 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione could be a valuable tool in the development of novel therapies for neurodegenerative diseases.

Beyond its neurological applications, 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been investigated for its potential anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta. This property makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic pathways, with major metabolites being excreted in urine and feces.

Safety studies have indicated that 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is well tolerated at therapeutic doses. No significant adverse effects have been observed in preclinical models or early-phase clinical trials. However, further research is needed to fully evaluate its long-term safety profile and potential drug interactions.

In conclusion, 7-Benzyl-8-(2-hydroxypropyl)sulfanyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 316360-59-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in the fields of neurology and inflammation. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic applications for clinical use.